Cas no 78468-46-9 (3,5-Octadiene-2-one)
3,5-Octadiene-2-one structure
Product Name:3,5-Octadiene-2-one
CAS No:78468-46-9
MF:C8H12O
MW:124.180282592773
CID:534435
Update Time:2023-08-03
3,5-Octadiene-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Octadien-2-one, (3Z,5E)-
- octadien-2-one
- 3,5-octadiene-2-one
- Octa-3,5-dien-2-one
- LWRKMRFJEUFXIB-UHFFFAOYSA-N
- 3,5-Octadien-2-one, (E,Z)-
- 3,5-Octadien-2-one,(3E,5E)-
- 3,5-Octadiene-2-one
-
- Inchi： 1S/C8H12O/c1-3-4-5-6-7-8(2)9/h4-7H,3H2,1-2H3
- InChI Key： LWRKMRFJEUFXIB-UHFFFAOYSA-N
- SMILES： O=C(C)C=CC=CCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 132
- Topological Polar Surface Area: 17.1
3,5-Octadiene-2-one Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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